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Compound of Interest

Compound Name: 2-Amino-5-nitrophenol

Cat. No.: B090527

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical and evolved synthesis methods for 2-
Amino-5-nitrophenol, a significant intermediate in the production of dyes, pigments, and
pharmaceuticals. This document provides a comparative analysis of key synthetic routes,
detailed experimental protocols, and visual representations of the chemical pathways.

Introduction

2-Amino-5-nitrophenol (CAS 121-88-0), a compound with the molecular formula CeHsN20s3, is
a valuable organic intermediate. Its structure, featuring amino, hydroxyl, and nitro functional
groups on a benzene ring, allows for versatile chemical transformations, making it a key
building block in various chemical industries. This guide focuses on two prominent historical
synthesis methods, detailing their evolution from the initial 1920 procedure to more
contemporary, efficient processes.

Comparative Analysis of Synthesis Methods

The synthesis of 2-Amino-5-nitrophenol has evolved from complex, low-yield processes to
more streamlined and efficient methods. Below is a summary of the quantitative data for two
key historical routes.
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Parameter

Method 1: From 2-
Aminophenol & Acetic
Anhydride (1920)

Method 2: From o-
Aminophenol & Urea
(Modern)

Starting Materials

2-Aminophenol, Acetic
Anhydride

o-Aminophenol, Urea

Key Intermediates

2-Methylbenzoxazole, 6-Nitro-

2-methylbenzoxazole

Benzoxazolone, 6-

Nitrobenzoxazolone

Overall Yield

Not explicitly quantified in
historical records, but generally

lower than modern methods.

73.2% - 80%[1][2]

Reaction Steps

1. Cyclization2. Nitration3.
Hydrolysis

1. Cyclocondensation2.

Nitration3. Alkaline Hydrolysis

Noteworthy Features

The first documented synthesis
of 2-Amino-5-nitrophenol.[3][4]

Higher yield, lower cost, and
reduced waste compared to
traditional methods.[1][2]

Synthesis Pathways

The following diagrams illustrate the chemical transformations in the two primary synthesis

methods discussed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. researchgate.net [researchgate.net]

¢ 3. 2-AMINO-5-NITROPHENOL - Occupational Exposures of Hairdressers and Barbers and
Personal Use of Hair Colourants; Some Hair Dyes, Cosmetic Colourants, Industrial Dyestuffs

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b090527?utm_src=pdf-body-img
https://www.benchchem.com/product/b090527?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/295790891_Synthesis_of_2-amino-5-nitrophenol_by_two_step_process
https://www.researchgate.net/publication/296899821_Synthesis_of_2-amino-5-nitrophenol
https://www.ncbi.nlm.nih.gov/books/NBK563776/
https://www.ncbi.nlm.nih.gov/books/NBK563776/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

and Aromatic Amines - NCBI Bookshelf [ncbi.nlm.nih.gov]
e 4. publications.iarc.who.int [publications.iarc.who.int]

 To cite this document: BenchChem. [A Technical Guide to the Historical Synthesis of 2-
Amino-5-nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
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nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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